2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Product Name, component content, use to
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 32R0179P-1g |
1-Boc-5,6-dihydro-2H-pyridine-3-boronic acid pinacol ester |
885693-20-9 | 96% | 1g |
491.86CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 32R0179P-5g |
1-Boc-5,6-dihydro-2H-pyridine-3-boronic acid pinacol ester |
885693-20-9 | 96% | 5g |
1509.52CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 32R0179P-25g |
1-Boc-5,6-dihydro-2H-pyridine-3-boronic acid pinacol ester |
885693-20-9 | 96% | 25g |
4664.23CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 32R0179P-100g |
1-Boc-5,6-dihydro-2H-pyridine-3-boronic acid pinacol ester |
885693-20-9 | 96% | 100g |
14247.11CNY | 2021-05-07 | |
| Chemenu | CM103789-1000g |
tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate |
885693-20-9 | 95+% | 1000g |
$9280 | 2021-08-06 | |
| Fluorochem | 221447-1g |
tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1(2H)-carboxylate |
885693-20-9 | 95% | 1g |
￡68.00 | 2022-02-28 | |
| Chemenu | CM103789-5g |
tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate |
885693-20-9 | 95%+ | 5g |
$*** | 2023-03-29 | |
| Chemenu | CM103789-10g |
tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate |
885693-20-9 | 95%+ | 10g |
$*** | 2023-05-29 | |
| Chemenu | CM103789-25g |
tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate |
885693-20-9 | 95%+ | 25g |
$*** | 2023-03-29 | |
| abcr | AB438070-250 mg |
1-Boc-5,6-dihydro-2H-pyridine-3-boronic acid pinacol ester, 97%; . |
885693-20-9 | 97% | 250MG |
€71.00 | 2023-01-09 |
Audited Supplier
The compound with the CAS number 885693-20-9 represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This compound, formally known as tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate, has garnered attention due to its unique structural features and potential applications in synthetic chemistry and drug development. The presence of a boronic acid moiety and a tetrahydropyridine scaffold makes it a valuable intermediate in cross-coupling reactions, which are pivotal in constructing complex molecular architectures.
In recent years, the field of medicinal chemistry has seen significant advancements in the development of novel therapeutic agents. The compound 885693-20-9 has been explored as a building block for more intricate molecules. Specifically, the boronic acid group allows for efficient Suzuki-Miyaura cross-coupling reactions, enabling the introduction of diverse substituents at the 5-position of the tetrahydropyridine ring. This flexibility is particularly advantageous in designing molecules with tailored biological activities.
The tetrahydropyridine core is a common pharmacophore found in numerous pharmacologically active compounds. Its structural motif is often associated with properties such as receptor binding affinity and metabolic stability. By incorporating this scaffold into synthetic strategies, researchers can leverage its known favorable characteristics while modifying other parts of the molecule to achieve desired pharmacological effects. The tert-butyl ester group further enhances the compound's utility as it can be hydrolyzed to yield a carboxylic acid or converted into other functional groups under appropriate conditions.
Recent studies have highlighted the importance of boronic acid derivatives in drug discovery. These compounds are not only versatile intermediates but also exhibit potential therapeutic properties themselves. For instance, boron-containing compounds have been investigated for their anti-cancer and anti-inflammatory activities. The specific boronic acid derivative found in 885693-20-9 could be a precursor to novel agents targeting various diseases by serving as a scaffold for further functionalization.
The synthesis of this compound involves multiple steps that showcase modern synthetic methodologies. The introduction of the tetramethyl-1,3,2-dioxaborolan-2-yl group is a critical step that requires precise control over reaction conditions to ensure high yield and purity. Advances in palladium-catalyzed cross-coupling reactions have made such transformations more accessible and efficient than ever before. This has enabled chemists to construct complex molecules with greater ease and precision.
The pharmaceutical industry continues to benefit from innovative approaches in synthetic chemistry. The ability to rapidly modify and optimize molecular structures is essential for developing new drugs that meet stringent safety and efficacy requirements. The compound 885693-20-9, with its well-defined reactivity and structural features, exemplifies how advances in organic synthesis can accelerate the discovery process.
In conclusion, the compound with CAS number 885693-20-9, named tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate, represents a significant contribution to modern chemical research. Its unique structural features make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of molecular interactions grows and new synthetic techniques are developed, compounds like this will continue to play a crucial role in advancing drug discovery and development.
